Methyl (R)-1,4-oxazepane-5-carboxylate

• IUPAC Name: methyl 1,4-oxazepane-5-carboxylate
• InChI: InChI=1S/C7H13NO3/c1-10-7(9)6-2-4-11-5-3-8-6/h6,8H,2-5H2,1H3
• InChI Key: FXDMGMAWGOGVCR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCOCCN1
• Molecular Formula: C7H13NO3
• Molecular Weight: 159.18 g/mol
• CAS RN: 1779649-65-8

Description

Methyl (R)-1,4-oxazepane-5-carboxylate is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a chiral oxazepane derivative that has shown promise in the development of novel drugs and pharmaceuticals. In

Scientific Research Applications

Synthetic Methodologies and Chemical Utilities

Research in synthetic organic chemistry often explores the synthesis and application of complex molecules like "Methyl (R)-1,4-oxazepane-5-carboxylate" for constructing pharmacologically relevant structures. For example, a study by Ibrahim (2011) discusses synthetic approaches for creating benzimidazoles, quinoxalines, and benzo(1,5)diazepines, highlighting the importance of such methodologies in developing therapeutic agents and functional materials (Ibrahim, 2011).

Pharmacological Applications

The pharmacological significance of structurally complex molecules is evident in their ability to modulate biological targets. A review on the trafficking of NMDA receptors underscores the role of glutamate receptor modulators in neurological functions and disorders, suggesting the potential of molecules like "Methyl (R)-1,4-oxazepane-5-carboxylate" in neuroscience research (Horak et al., 2014).

Material Science and Engineering

In material science, the modification of biopolymers has been explored for creating new materials with specific properties. Petzold-Welcke et al. (2014) describe the chemical modification of xylan to produce biopolymer ethers and esters, illustrating the application of chemical synthesis in developing new materials with varied functional groups (Petzold-Welcke et al., 2014).

Environmental Science

The environmental fate and transformation of complex molecules, including pharmaceuticals, are critical areas of study. Research by Kosjek et al. (2012) on the occurrence, persistence, and removal of benzodiazepine derivatives in water treatment processes highlights the environmental implications of synthetic chemicals and the need for effective removal technologies (Kosjek et al., 2012).